![molecular formula C21H25NO5S B1227479 2-[[(3-Ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-oxomethyl]-3-methyl-3-bicyclo[2.2.1]hept-5-enecarboxylic acid](/img/structure/B1227479.png)
2-[[(3-Ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-oxomethyl]-3-methyl-3-bicyclo[2.2.1]hept-5-enecarboxylic acid
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Overview
Description
2-[[(3-ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-oxomethyl]-3-methyl-3-bicyclo[2.2.1]hept-5-enecarboxylic acid is a thiophenecarboxylic acid.
Scientific Research Applications
Synthesis and Chemical Transformations
- Stereocontrolled Transformation into Peptides : The compound has been utilized in the synthesis of enantiopure derivatives via stereocontrolled transformation. This method involves intramolecular cyclization leading to 2-oxabicyclo[2.2.1]heptane derivatives and is significant in the incorporation of these β-amino acid into peptides (Fernandez et al., 2010).
- Construction of Heterocyclic Structures : Research includes forming saturated heterocycles containing two condensed heterocyclic rings and a carbo(bi)cyclic ring, showing the compound's role in creating complex molecular structures (Kivelä et al., 2003).
- Synthesis of Novel Carbocyclic Nucleoside Analogues : The compound has been a part of the synthesis process for novel carbocyclic nucleoside analogues, indicating its role in the creation of new bioactive molecules (Hřebabecký et al., 2008).
Chemical Analysis and Characterization
- Chemical Characterization : It has been synthesized and characterized through various analytical techniques like IR, NMR, and LCMS, highlighting its importance in analytical chemistry (Jayaraman et al., 2010).
- Intramolecular Cyclization Studies : Studies have been conducted on its intramolecular cyclization, contributing to the understanding of chemical reactions and molecular transformations (Shipilovskikh et al., 2009).
Applications in Material Science
- Luminescent Molecular Crystals : This compound has been used in the synthesis of organic molecular crystals with stable photoluminescence, suggesting its potential in material science and photonics (Zhestkij et al., 2021).
properties
Molecular Formula |
C21H25NO5S |
---|---|
Molecular Weight |
403.5 g/mol |
IUPAC Name |
3-[(3-ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid |
InChI |
InChI=1S/C21H25NO5S/c1-3-27-19(24)15-13-6-4-5-7-14(13)28-18(15)22-17(23)16-11-8-9-12(10-11)21(16,2)20(25)26/h8-9,11-12,16H,3-7,10H2,1-2H3,(H,22,23)(H,25,26) |
InChI Key |
MYCPMISCHRNPFC-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3C4CC(C3(C)C(=O)O)C=C4 |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3C4CC(C3(C)C(=O)O)C=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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